Cas no 1784124-94-2 (3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid)

3-Amino-2-(3-bromo-5-fluorophenyl)propanoic acid is a halogenated phenylalanine derivative with potential applications in pharmaceutical and biochemical research. Its structure features a bromo-fluorophenyl group, which enhances its utility as a building block for designing bioactive compounds, particularly in medicinal chemistry. The presence of both amino and carboxyl functional groups allows for further derivatization, making it valuable for peptide synthesis or as a precursor for small-molecule inhibitors. The bromine and fluorine substituents contribute to its electronic and steric properties, enabling selective modifications. This compound is suited for studies involving enzyme inhibition, receptor binding, or as a scaffold for drug discovery due to its balanced reactivity and stability under standard conditions.

3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid structure

1784124-94-2 structure

Product Name:3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid

CAS No:1784124-94-2

MF:C₉H₉BrFNO₂

MW:262.075665235519

CID:6486727

PubChem ID:84045873

Update Time:2025-10-28

3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid
- EN300-1920609
- 1784124-94-2
- Inchi： 1S/C9H9BrFNO2/c10-6-1-5(2-7(11)3-6)8(4-12)9(13)14/h1-3,8H,4,12H2,(H,13,14)
- InChI Key： HWYIPOBIVPUANV-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(=C1)C(C(=O)O)CN)F

Computed Properties

Exact Mass: 260.98007g/mol
Monoisotopic Mass: 260.98007g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 63.3Å²

3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1920609-1g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	1g	$1029.0	2023-09-17
Enamine	EN300-1920609-5g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	5g	$2981.0	2023-09-17
Enamine	EN300-1920609-10g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	10g	$4421.0	2023-09-17
Enamine	EN300-1920609-0.05g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	0.05g	$864.0	2023-09-17
Enamine	EN300-1920609-0.1g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	0.1g	$904.0	2023-09-17
Enamine	EN300-1920609-0.25g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	0.25g	$946.0	2023-09-17
Enamine	EN300-1920609-0.5g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	0.5g	$987.0	2023-09-17
Enamine	EN300-1920609-1.0g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	1g	$1029.0	2023-05-31
Enamine	EN300-1920609-2.5g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	2.5g	$2014.0	2023-09-17
Enamine	EN300-1920609-5.0g	3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid	1784124-94-2	5g	$2981.0	2023-05-31

3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Additional information on 3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1784124-94-2)

3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1784124-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromo-fluorophenyl moiety and propanoic acid backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid is driven by its potential applications in precision medicine and personalized therapeutics. Researchers are exploring its role in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. The compound’s halogenated aromatic ring enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 1784124-94-2 is also being investigated for its compatibility with eco-friendly catalytic processes. Recent advancements in flow chemistry and microwave-assisted synthesis have enabled more efficient production of this compound, reducing waste and energy consumption. These innovations align with the global push toward environmentally responsible manufacturing in the chemical industry.

Another area of focus is the compound’s potential in proteomics and metabolomics. Its amino acid derivative structure allows it to interact with cellular pathways, making it a useful tool for studying biomarker discovery and metabolic regulation. This has led to increased demand from academic and industrial labs specializing in life sciences and diagnostic development.

From a commercial perspective, 3-amino-2-(3-bromo-5-fluorophenyl)propanoic acid is gaining traction in the contract research organization (CRO) sector. Companies are leveraging its versatility to accelerate high-throughput screening (HTS) and lead optimization projects. Its CAS No. 1784124-94-2 is frequently cited in patent filings, underscoring its relevance in intellectual property (IP)-driven markets.

As the scientific community continues to uncover new applications for this compound, questions about its scalability, stability, and regulatory compliance remain top of mind. Addressing these challenges will be key to unlocking its full potential in next-generation therapeutics and material science.